Cas no 126489-64-3 (Methanone, [3-(1-chloroethyl)phenyl]phenyl-)
126489-64-3 structure
Product Name:Methanone, [3-(1-chloroethyl)phenyl]phenyl-
CAS No:126489-64-3
MF:C15H13ClO
MW:244.716123342514
CID:1223931
PubChem ID:18544567
Update Time:2025-04-20
Methanone, [3-(1-chloroethyl)phenyl]phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Methanone, [3-(1-chloroethyl)phenyl]phenyl-
- [3-(1-chloroethyl)phenyl]-phenylmethanone
- SCHEMBL7161448
- [3-(1-Chloroethyl)phenyl](phenyl)methanone
- DTXSID50594964
- 126489-64-3
-
- Inchi: 1S/C15H13ClO/c1-11(16)13-8-5-9-14(10-13)15(17)12-6-3-2-4-7-12/h2-11H,1H3
- InChI Key: VQPRZDBXITUING-UHFFFAOYSA-N
- SMILES: ClC(C)C1C=CC=C(C(C2C=CC=CC=2)=O)C=1
Computed Properties
- Exact Mass: 244.06559
- Monoisotopic Mass: 244.0654927g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Methanone, [3-(1-chloroethyl)phenyl]phenyl- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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